Cas no 952480-30-7 ((1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane)
(1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
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- 2-(4-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
- AKOS026674968
- (1S,4S)-2-[(4-CHLOROPHENYL)METHYL]-2,5-DIAZABICYCLO[2.2.1]HEPTANE
- FS-1716
- 952480-30-7
- DTXSID601168009
- (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
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- Inchi: 1S/C12H15ClN2/c13-10-3-1-9(2-4-10)7-15-8-11-5-12(15)6-14-11/h1-4,11-12,14H,5-8H2/t11-,12-/m0/s1
- InChI Key: JRXFRRAVHNPHTL-RYUDHWBXSA-N
- SMILES: ClC1C=CC(=CC=1)CN1C[C@@H]2C[C@H]1CN2
Computed Properties
- Exact Mass: 222.0923762g/mol
- Monoisotopic Mass: 222.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 15.3Ų
(1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
Comprehensive Overview of (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane (CAS No. 952480-30-7)
The compound (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane (CAS No. 952480-30-7) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a diazabicyclo[2.2.1]heptane core, positions it as a valuable scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. The presence of a 4-chlorophenyl group further enhances its potential as a bioactive moiety, making it a subject of interest for researchers exploring neuromodulators and enzyme inhibitors.
In recent years, the demand for chiral building blocks like (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereospecificity (1S,4S configuration) is critical for its application in designing highly selective ligands, a topic frequently searched in academic and industrial databases. Its relevance to GPCR-targeted therapies and neurodegenerative disease research aligns with current trends in precision medicine, addressing queries such as "chiral amines in drug development" or "bicyclic amines for CNS disorders."
The synthetic versatility of CAS No. 952480-30-7 is another focal point. Researchers often investigate its ring-strain energy and conformational rigidity, which are pivotal for optimizing molecular interactions in drug-receptor binding. These properties are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug design. Notably, its diazabicyclo[2.2.1]heptane skeleton is analogous to motifs found in FDA-approved drugs, sparking interest in its patentability and derivative synthesis.
From an industrial perspective, (1S,4S)-2-[(4-Chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane is often highlighted in discussions about scalable synthesis routes and green chemistry. Environmental concerns have led to searches for "sustainable chiral amine production", where this compound’s efficient catalytic asymmetric synthesis could serve as a model. Additionally, its stability under physiological conditions makes it a candidate for prodrug formulations, a trending subtopic in pharmacokinetics research.
In summary, CAS No. 952480-30-7 exemplifies the intersection of structural innovation and therapeutic potential. Its applications span neurological drug candidates, catalysis, and material science, addressing both academic curiosities and industrial needs. As the scientific community continues to explore privileged structures in drug design, this compound remains a compelling case study for molecular diversity and targeted bioactivity.
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